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Compound of Interest

Compound Name: 1-Chloro-1-methoxypropane

Cat. No.: B15489902 Get Quote

A comprehensive review of available scientific literature reveals a significant scarcity of

experimental data on the thermodynamic properties of 1-Chloro-1-methoxypropane. While

computational estimations exist, experimentally determined thermodynamic parameters such

as enthalpy of formation, heat capacity, and vapor pressure are not readily available in the

public domain. This technical guide summarizes the limited available information and highlights

the data available for a closely related isomer, 1-Chloro-3-methoxypropane, which is more

extensively characterized.

Computed Physicochemical Properties of 1-Chloro-
1-methoxypropane
Computational models provide theoretical estimates for some of the basic properties of 1-
Chloro-1-methoxypropane. These values, sourced from the PubChem database, are

predictive and have not been experimentally validated.[1]
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Property Value Source

Molecular Formula C₄H₉ClO PubChem[1]

Molecular Weight 108.57 g/mol PubChem[1]

XLogP3 1.7 PubChem[1]

Exact Mass 108.0341926 Da PubChem[1]

Monoisotopic Mass 108.0341926 Da PubChem[1]

Data Availability for the Isomer: 1-Chloro-3-
methoxypropane
In contrast to the limited data for 1-Chloro-1-methoxypropane, its isomer, 1-Chloro-3-

methoxypropane, has been the subject of more extensive study. A summary of its

experimentally determined properties is provided below for comparative purposes and for

researchers who may find this data useful.

Property Value Conditions Source

Vapor Pressure 25 hPa 20 °C Sigma-Aldrich

Vapor Pressure 44.0 ± 0.2 mmHg 25 °C Chemsrc[2]

Melting Point < -70 °C
Sigma-Aldrich, Merck

Millipore[3]

Boiling Point 111 °C Merck Millipore[3]

Density 0.999 g/cm³ 20 °C
Sigma-Aldrich, Merck

Millipore[3]

Flash Point 18 °C
Sigma-Aldrich, Merck

Millipore[3]

Autoignition

Temperature
205 °C DIN 51794

Sigma-Aldrich, Merck

Millipore[3]
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Experimental Protocols
Detailed experimental protocols for the determination of the thermodynamic properties of 1-
Chloro-1-methoxypropane are not available due to the absence of published experimental

studies.

For 1-Chloro-3-methoxypropane, the provided data points to standard analytical methods for

determining physicochemical properties. For instance, the autoignition temperature was

determined according to the DIN 51794 standard.[3] The determination of other properties such

as vapor pressure, melting point, boiling point, and density would have followed established

methods in physical chemistry, though the specific publications detailing these experiments for

1-Chloro-3-methoxypropane are not cited in the initial search results.

Synthesis of 1-Chloro-3-methoxypropane
A documented synthesis method for 1-Chloro-3-methoxypropane involves the reaction of 1,3-

bromochloropropane with sodium methoxide in the presence of a phase transfer catalyst and

an inert solvent.[4] The process includes a heat preservation reaction, filtration to remove

sodium bromide, and subsequent purification of the organic layer to yield the final product.[4]

The logical workflow for this synthesis can be visualized as follows:

1,3-bromochloropropane +
Sodium Methoxide +

Phase Transfer Catalyst +
Inert Solvent

Heat Preservation
Reaction

Filtration to remove
Sodium Bromide

Washing of
Organic Layer Drying and Filtering Rectification 1-Chloro-3-methoxypropane

Click to download full resolution via product page

Synthesis workflow for 1-Chloro-3-methoxypropane.

Due to the lack of specific experimental data for 1-Chloro-1-methoxypropane, a more in-

depth technical guide on its thermodynamic properties cannot be provided at this time.

Researchers interested in this compound may need to perform their own experimental

determinations or computational studies. The available data for the isomer 1-Chloro-3-

methoxypropane may serve as a useful reference point for such investigations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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